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Morolic acid Morolic acid
Brand Name: Vulcanchem
CAS No.: 559-68-2
VCID: VC0161997
InChI: InChI=1S/C30H48O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h18-19,21-23,31H,8-17H2,1-7H3,(H,32,33)/t19-,21+,22-,23+,27+,28-,29-,30+/m1/s1
SMILES: CC1(CCC2(CCC3(C(C2=C1)CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C)C(=O)O)C
Molecular Formula: C30H48O3
Molecular Weight: 456.7 g/mol

Morolic acid

CAS No.: 559-68-2

Reference Standards

VCID: VC0161997

Molecular Formula: C30H48O3

Molecular Weight: 456.7 g/mol

Morolic acid - 559-68-2

CAS No. 559-68-2
Product Name Morolic acid
Molecular Formula C30H48O3
Molecular Weight 456.7 g/mol
IUPAC Name (4aS,6aR,6aR,6bR,8aR,10S,12aR,14aS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-3,4,5,6,6a,7,8,8a,10,11,12,13,14,14a-tetradecahydropicene-4a-carboxylic acid
Standard InChI InChI=1S/C30H48O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h18-19,21-23,31H,8-17H2,1-7H3,(H,32,33)/t19-,21+,22-,23+,27+,28-,29-,30+/m1/s1
Standard InChIKey RGZSSKBTFGNUCG-VNTGHVHSSA-N
Isomeric SMILES C[C@@]12CC[C@]3(CCC(C=C3[C@H]1CC[C@H]4[C@]2(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)(C)C)C(=O)O
SMILES CC1(CCC2(CCC3(C(C2=C1)CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C)C(=O)O)C
Canonical SMILES CC1(CCC2(CCC3(C(C2=C1)CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C)C(=O)O)C
Appearance Powder
Synonyms morolic acid
PubChem Compound 489944
Last Modified Nov 11 2021
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